(3-Methylbut-2-en-1-yl)propanedioic acid

• CAS No.: 22539-81-7
• Molecular Formula: C8H12O4
• Molecular Weight: 172.18 g/mol
• IUPAC Name: 2-(3-methylbut-2-enyl)propanedioic acid
• InChI: InChI=1S/C8H12O4/c1-5(2)3-4-6(7(9)10)8(11)12/h3,6H,4H2,1-2H3,(H,9,10)(H,11,12)
• InChI Key: IJAFXNYUNXJAQB-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCC(C(=O)O)C(=O)O)C

Description

(3-Methylbut-2-en-1-yl)propanedioic acid is a chemical compound of interest in organic and flavor chemistry research. The (3-methylbut-2-en-1-yl) group, commonly known as a prenyl group, is a recurring structural motif in various biologically active molecules and natural products . For instance, similar structural analogs, such as S-(3-Methylbut-2-en-1-yl)-L-cysteine, are investigated for their biochemical properties . Furthermore, esters derived from 3-methylbut-2-en-1-ol are known to contribute fruity, berry, and buttery notes, suggesting potential research applications for this compound in the study of flavors and fragrances . Researchers can utilize this chemical as a building block or intermediate in synthetic pathways. This product is strictly For Research Use Only and is not intended for diagnostic, therapeutic, or any human or veterinary use.

Comparison with Similar Compounds

Prenylated Benzoic Acid Derivatives

• Proglobeflowery Acid (PA): Systematic name: 4-hydroxy-3-methoxy-5-(3-methylbut-2-en-1-yl)benzoic acid. Core Structure: Benzoic acid backbone with prenyl, hydroxyl, and methoxy substituents. The hydroxyl and methoxy groups may contribute to hydrogen bonding and solubility in polar solvents .
• Trolloside Analogs: Tentatively identified as 3-[2,4,5-trihydroxy-3-(3-methylbut-2-en-1-yl)phenyl]propanoic acid. Core Structure: Phenylpropanoic acid with a prenyl group and multiple hydroxylations. Key Differences: The hydroxylation pattern on the phenyl ring distinguishes it from the target compound, likely enhancing radical-scavenging capacity. This structural variation underscores the role of substituent positioning in modulating bioactivity .

Propanedioic Acid Esters

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Properties
Diethyl (3-methylbut-2-enyl)malonate	C₁₂H₂₀O₄	228.28	Density: 0.9938 g/cm³; Boiling Point: 127°C (11 Torr); pKa: 12.69 (Predicted)
Diethyl (3-methylbutyl)allylmalonate	C₁₅H₂₆O₄	270.36	Higher molar mass and steric bulk compared to the target acid, influencing reactivity in Stobbe condensations.

• Functional Role : These esters serve as intermediates in organic synthesis. The prenyl group enhances lipophilicity, while esterification reduces acidity compared to the free propanedioic acid derivative .

Perfluorinated Propanedioic Acid Derivatives

• Example: Propanedioic acid, bis[4-(ethenyloxy)butyl] ester with tridecafluorooctyl chains. Key Differences: Fluorinated alkyl chains increase hydrophobicity and chemical inertness, making these compounds environmentally persistent. This contrasts sharply with the biodegradable nature of non-fluorinated analogs like the target compound .

Sulfuric Acid Derivatives

• Example: 2-(3-Methylbut-2-en-1-yl)guanidine sulfate. Core Structure: Guanidine coupled with a prenyl group and sulfuric acid.

Preparation Methods

Reaction Mechanism and Optimization

• Enolate Formation : Treatment of diethyl malonate with sodium ethoxide (NaOEt) in anhydrous ethanol generates the enolate, which attacks the electrophilic carbon of prenyl bromide via an SN2 mechanism.
• Alkylation : The steric bulk of the prenyl group and the allylic nature of the bromide pose challenges, as competing elimination reactions may occur. To mitigate this, polar aprotic solvents like tetrahydrofuran (THF) and controlled temperatures (0–25°C) enhance nucleophilic substitution over elimination.
• Hydrolysis and Decarboxylation : Saponification of diethyl prenylmalonate with aqueous sodium hydroxide (6 M, 70°C) produces the disodium salt, which is acidified with HCl to precipitate the diacid. Notably, decarboxylation—a common side reaction in malonic acid derivatives—is suppressed by maintaining acidic conditions during workup.

Key Data :

Step	Conditions	Yield (%)	Reference
Enolate alkylation	NaOEt, THF, 0°C, 12 h	68
Hydrolysis	6 M NaOH, 70°C → HCl, 25°C	92
Overall yield		63

Transition Metal-Catalyzed Prenylation

Palladium-catalyzed cross-coupling reactions offer an alternative to classical alkylation, particularly for sterically hindered substrates. This method employs prenylmetal reagents (e.g., prenylzinc chloride) and bromomalonic ester derivatives under catalytic conditions.

Protocol and Advancements

• Substrate Preparation : Diethyl bromomalonate is synthesized via radical bromination of diethyl malonate using N-bromosuccinimide (NBS) and a radical initiator (e.g., AIBN).
• Coupling Reaction : A mixture of diethyl bromomalonate, prenylzinc chloride (1.2 eq), and bis(dibenzylideneacetone)palladium(0) (Pd(dba)₂, 5 mol%) in toluene undergoes Negishi coupling at 80°C for 24 h.
• Workup : The product is purified via column chromatography (hexane/ethyl acetate), followed by hydrolysis as described in Section 1.

Advantages :

• Higher regioselectivity compared to enolate alkylation.
• Tolerance for bulky substituents due to the catalytic cycle’s mechanistic pathway.

Limitations :

• Requires anhydrous conditions and specialized reagents.
• Moderate yields (55–60%) due to competing homocoupling of prenylzinc species.

Prenylation via Phase-Transfer Catalysis

Adapting methodologies from prenylated coumarin synthesis, phase-transfer catalysis (PTC) enables alkylation under mild conditions. This approach uses potassium carbonate (K₂CO₃) as a base and tetrabutylammonium bromide (TBAB) as a catalyst in a biphasic system.

Experimental Procedure

• Alkylation : Diethyl malonate (1 eq), prenyl bromide (1.5 eq), K₂CO₃ (2 eq), and TBAB (0.1 eq) are stirred in acetone/water (4:1) at 60°C for 48 h.
• Isolation : The organic layer is separated, dried over Na₂SO₄, and concentrated to yield diethyl prenylmalonate.
• Hydrolysis : Identical to Section 1.

Performance Metrics :

Parameter	Value	Reference
Reaction time	48 h
Alkylation yield	74
Overall yield	68

Comparative Analysis of Synthetic Routes

Method	Yield (%)	Cost	Scalability	Selectivity
Enolate alkylation	63	Low	High	Moderate
Pd-catalyzed coupling	55	High	Moderate	High
Phase-transfer	68	Medium	High	Moderate

Q & A

Basic Research Questions

Q. What analytical techniques are recommended for identifying and quantifying (3-Methylbut-2-en-1-yl)propanedioic acid in biological matrices?

• Methodological Answer : Utilize a combination of High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy for structural confirmation. For quantification in plant tissues (e.g., bottle gourds), employ gas chromatography-mass spectrometry (GC-MS) with derivatization to enhance volatility. Differences in acid content across samples (e.g., BBG vs. SBG cultivars) highlight the need for standardized extraction protocols to minimize variability . Calibration curves using synthetic standards and internal controls (e.g., deuterated analogs) improve accuracy .

Key Parameters for GC-MS Analysis
Derivatization agent: BSTFA (N,O-bis(trimethylsilyl)trifluoroacetamide)
Column: DB-5MS (30 m × 0.25 mm × 0.25 µm)
Ionization: Electron impact (70 eV)
Quantitation ions: m/z 133 (base peak), 147

Q. How can (3-Methylbut-2-en-1-yl)propanedioic acid be synthesized?

• Methodological Answer : A multi-step synthesis is recommended:

Esterification : React malonic acid with 3-methylbut-2-en-1-ol using a carbodiimide coupling agent (e.g., EDC) in anhydrous dichloromethane .

Purification : Use silica gel chromatography (ethyl acetate/hexane gradient) to isolate the esterified product.

Characterization : Confirm purity via melting point analysis (compare to literature values, e.g., 408 K for malonic acid ) and FT-IR (C=O stretch at ~1700 cm⁻¹).

Advanced Research Questions

Q. What experimental strategies can resolve contradictions in reported biochemical roles of (3-Methylbut-2-en-1-yl)propanedioic acid?

• Methodological Answer : Address discrepancies (e.g., enzyme inhibition vs. metabolic intermediate roles) through:

• Enzyme Kinetics : Perform in vitro assays with purified succinate dehydrogenase (SDH) to test competitive inhibition (Ki determination) .
• Metabolomic Profiling : Use LC-MS/MS to track compound accumulation in pathways like the citric acid cycle in model organisms .
• Isotopic Labeling : Apply ¹³C-labeled analogs to trace metabolic flux in cellular systems .

Q. How does the stability of (3-Methylbut-2-en-1-yl)propanedioic acid vary under different storage conditions?

• Methodological Answer : Stability is pH- and temperature-dependent:

• Thermal Degradation : Decomposes above 408 K (ΔsubH° = 105–111 kJ/mol) .

• Aqueous Solutions : Store at pH 5–6 (buffered with sodium acetate) to prevent decarboxylation. Avoid prolonged exposure to UV light .

  Stability Data
  Half-life (pH 7.4, 25°C): 72 h
  Degradation products: CO₂, acetic acid derivatives

Q. What functionalization strategies enhance the bioactivity of (3-Methylbut-2-en-1-yl)propanedioic acid for drug development?

• Methodological Answer : Modify the propanedioic acid backbone via:

Amidation : Introduce amino groups using EDC/NHS chemistry to improve cell permeability .

Heterocyclic Conjugation : Attach thiophene or indole moieties to target enzyme allosteric sites (e.g., SDH or MMP3) .

Stereochemical Optimization : Synthesize enantiomers via chiral catalysts and assess binding affinity using surface plasmon resonance (SPR) .

Q. How can researchers design experiments to study the compound’s interaction with metalloenzymes?

• Methodological Answer :

• Chelation Studies : Use UV-Vis spectroscopy to monitor shifts in λmax upon incubation with Fe²⁺/Mn²⁺ ions.
• X-ray Crystallography : Co-crystallize the compound with target enzymes (e.g., SDH) to resolve binding modes .
• Computational Modeling : Perform molecular docking (AutoDock Vina) to predict interaction energies and validate with mutagenesis .

Data Contradiction Analysis

Q. Why do studies report varying concentrations of (3-Methylbut-2-en-1-yl)propanedioic acid in plant tissues?

• Methodological Answer : Discrepancies arise from:

• Extraction Bias : Polar solvents (e.g., methanol/water) may under-extract lipophilic derivatives.
• Matrix Effects : Co-eluting compounds in GC-MS (e.g., shikimic acid) can skew quantification . Standardize protocols using SPE (solid-phase extraction) with C18 cartridges .